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Compound of Interest

Compound Name: 3-lodotoluene

Cat. No.: B1205562

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data, handling precautions, and
experimental context for 3-lodotoluene (CAS No. 625-95-6). The information is curated to
meet the needs of laboratory personnel and professionals in drug development, ensuring safe
and compliant use of this chemical compound.

Section 1: Chemical and Physical Properties

3-lodotoluene, also known as 1-iodo-3-methylbenzene, is a combustible liquid with a
molecular formula of C7H7I and a molecular weight of 218.04 g/mol .[1] A summary of its key
physical and chemical properties is presented in Table 1.
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Property

Value

Appearance

Yellow, clear liquid[1]

Molecular Formula

C7HT7I[1]

Molecular Weight

218.04 g/mol [1]

Melting Point/Freezing Point

-27°C[1][2]

Boiling Point 80 - 82 °C at 13 hPa[1]
Flash Point 83 °C (closed cup)[1][3]
Density 1.698 g/mL at 25 °C[1]

Water Solubility

No data available[1]

Section 2: GHS Hazard Identification and

Classification

3-lodotoluene is classified as a hazardous substance under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. The primary hazards are skin irritation,

serious eye irritation, and potential respiratory irritation.[3][4]

GHS Pictogram:

lwialt text

Signal Word: Warning[3][4]

Hazard Statements:

H227: Combustible liquid.[1]
H315: Causes skin irritation.[1][4][5]
H319: Causes serious eye irritation.[1][4][5]

H335: May cause respiratory irritation.[1][4]

© 2025 BenchChem. All rights reserved.

2/11 Tech Support


https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.oecd.org/en/publications/test-no-423-acute-oral-toxicity-acute-toxic-class-method_9789264071001-en.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.benchchem.com/product/b1205562?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/2002/02/test-no-423-acute-oral-toxicity-acute-toxic-class-method_g1gh294f.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/2002/02/test-no-423-acute-oral-toxicity-acute-toxic-class-method_g1gh294f.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Precautionary Statements:

A comprehensive list of precautionary statements is provided in Table 2.
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Code Statement
210 Keep away from heat, sparks, open flames, and
hot surfaces. — No smoking.[1]
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.[1][4]
P264 Wash skin thoroughly after handling.[1][4]
pP271 Use only outdoors or in a well-ventilated area.[4]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][4]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[4]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[4]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1][4]
P319 Get medical help if you feel unwell.[4]
301 Specific treatment (see supplemental first aid
instruction on this label).[4]
P332+P317 If skin irritation occurs: Get medical help.[4]
P337+P317 If eye irritation persists: Get medical help.[4]
Take off contaminated clothing and wash it
P362+P364
before reuse.[4]
Store in a well-ventilated place. Keep container
P403+P233 _
tightly closed.[4]
P405 Store locked up.[1][4]
Dispose of contents/container to an approved
P501

waste disposal plant.[1]
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Section 3: Toxicological Data

The available toxicological data for 3-lodotoluene is limited. The acute oral toxicity has been
determined in rats.

Test Species Route Value

LD50 Rat Oral 2296 mg/kg[2][6]

Section 4: Experimental Protocols

While specific experimental reports for 3-lodotoluene are not readily available in the public
domain, the GHS classifications indicate that standard toxicological assays were likely
performed. The methodologies for these tests are outlined in internationally recognized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD).

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance.[2][4][6] The principle of
the test is a stepwise procedure with the use of a limited number of animals per step.[6] The
outcome of each step determines the dose for the subsequent step.[6] The method allows for
the classification of the substance into a defined toxicity class based on the observed mortality.

[4]
o Test Animals: Typically, rats are used.[3][4]

e Procedure: A single dose of the substance is administered orally by gavage to a group of
animals.[3] Animals are fasted before dosing.[3]

o Observations: Animals are observed for mortality and clinical signs of toxicity for at least 14
days.[3] Body weight is recorded at specified intervals.[3]

o Endpoint: The LD50 is estimated based on the number of mortalities at different dose levels.

Acute Dermal Irritation/Corrosion - OECD Test Guideline 404

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1205562?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-423-acute-oral-toxicity-acute-toxic-class-method_9789264071001-en.html
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.benchchem.com/product/b1205562?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-423-acute-oral-toxicity-acute-toxic-class-method_9789264071001-en.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This guideline provides a method for assessing the potential of a substance to cause skin
irritation or corrosion.[7][8]

o Test Animals: The albino rabbit is the preferred species.[7]

e Procedure: A single dose of the test substance is applied to a small area of the animal's skin.
[7] The exposure period is typically 4 hours.[7]

o Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified time points after patch removal.[9]

» Endpoint: The severity of the skin reactions is scored and used to classify the substance's
irritation potential.

Acute Eye Irritation/Corrosion - OECD Test Guideline 405

This test is designed to evaluate the potential of a substance to cause eye irritation or damage.
[10]

o Test Animals: Healthy, young adult albino rabbits are typically used.[11]

e Procedure: A single dose of the substance is applied to the conjunctival sac of one eye of the
animal.[12] The untreated eye serves as a control.[12]

o Observations: The eyes are examined for lesions of the cornea, iris, and conjunctiva at
specific intervals after application.[12]

o Endpoint: The severity and reversibility of the ocular lesions are scored to determine the
irritation potential of the substance.

Section 5: Safe Handling and Storage

Proper handling and storage of 3-lodotoluene are crucial to minimize exposure and ensure
laboratory safety. The following diagram illustrates a recommended workflow for handling this
chemical.
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Workflow for Safe Handling of 3-lodotoluene

Preparation
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\ 4
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Storage
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Caption: Recommended workflow for the safe handling of 3-lodotoluene.
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[6]

» Respiratory Protection: If working outside of a fume hood or in a poorly ventilated area, a
NIOSH/MSHA-approved respirator may be necessary.[6]

Storage:

» Store in a cool, dry, and well-ventilated place.[1][6]

o Keep the container tightly closed when not in use.[1][6]

o Keep away from sources of ignition, heat, and sparks.[1][7]

» Store away from incompatible materials, such as strong oxidizing agents.[1][6]

Section 6: Emergency Procedures

First-Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][6] Seek medical attention.[1]

 In case of skin contact: Remove contaminated clothing and wash the affected area with soap
and plenty of water.[1][7] If irritation persists, seek medical attention.[1]

« If inhaled: Move the person to fresh air.[1][7] If breathing is difficult, give oxygen.[7] If not
breathing, give artificial respiration.[1][7] Seek medical attention.[1][7]

« |If swallowed: Do NOT induce vomiting.[1][7] Rinse mouth with water.[1] Never give anything
by mouth to an unconscious person.[1][7] Seek immediate medical attention.[1]

Spill Response:

o Ensure adequate ventilation and wear appropriate PPE.[1]
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* Remove all sources of ignition.[1]

» Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite.[1][6]

» Collect the absorbed material and place it in a suitable, closed container for disposal.[1][6]
e Do not let the product enter drains.[1][7]
Fire-Fighting Measures:

e Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

o Specific hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides and hydrogen iodide.[1][6]

e Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6][7]

Section 7: Disposal Considerations

Dispose of 3-lodotoluene and its containers in accordance with local, state, and federal
regulations. It is considered hazardous waste and should not be disposed of in regular trash or
poured down the drain. Contact a licensed professional waste disposal service to ensure
proper disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-lodotoluene: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205562#3-iodotoluene-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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